4-[[2-[3-(3-Fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzamide

• IUPAC Name: 4-[[2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C19H14FN7O3/c20-12-2-1-3-14(8-12)27-18-16(24-25-27)19(30)26(10-22-18)9-15(28)23-13-6-4-11(5-7-13)17(21)29/h1-8,10H,9H2,(H2,21,29)(H,23,28)
• InChI Key: PWAJQKKXIZAJPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)C(=O)N)N=N2
• Molecular Formula: C19H14FN7O3
• Molecular Weight: 407.4 g/mol

Description

The compound “4-[[2-[3-(3-Fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzamide” is a chemical compound with the molecular formula C19H14FN7O3. It is part of the diazine alkaloid group, which includes pyridazine, pyrimidine, and pyrazine. These compounds are widespread in nature and constitute a central building block for a wide range of pharmacological applications.

Scientific Research Applications

Anticancer Properties

Research has demonstrated the synthesis and evaluation of novel pyrazolopyrimidines derivatives with significant anticancer and anti-5-lipoxygenase agents, showcasing their potential in therapeutic applications against cancer. These compounds exhibit cytotoxic effects on cancer cell lines, indicating their potential for development into anticancer drugs (Rahmouni et al., 2016).

Antiviral Activity

Studies have explored the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, revealing remarkable anti-avian influenza virus activity. Such research highlights the potential of these compounds in antiviral therapies, particularly against the H5N1 subtype (Hebishy et al., 2020).

Antimicrobial Activity

Fluorinated benzothiazolo imidazole compounds have been synthesized and shown promising antimicrobial activity. This research suggests the potential application of such compounds in treating microbial infections, providing a basis for further development of antimicrobial agents (Sathe et al., 2011).

Inhibitors for Neurodegenerative and Neuropsychiatric Diseases

A diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones was designed and synthesized, culminating in the identification of a clinical candidate for the treatment of cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. This indicates the role of such compounds in addressing cognitive deficits, showcasing a promising avenue for therapeutic development (Li et al., 2016).